Cas no 1030097-37-0 (methyl 4-(2-{[6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl]oxy}acetamido)benzoate)

• Product Name: methyl 4-(2-{[6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl]oxy}acetamido)benzoate
• CAS No: 1030097-37-0
• MF: C₁₉H₂₂N₄O₄
• MW: 370.402384281158
• CID: 5383149
• Update Time: 2025-10-05

methyl 4-(2-{[6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl]oxy}acetamido)benzoate Chemical and Physical Properties

Names and Identifiers

• YPCHQUMFRDUODD-UHFFFAOYSA-N
• methyl 4-(2-{[6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl]oxy}acetamido)benzoate

• Inchi： 1S/C19H22N4O4/c1-13-11-17(22-19(20-13)23-9-3-4-10-23)27-12-16(24)21-15-7-5-14(6-8-15)18(25)26-2/h5-8,11H,3-4,9-10,12H2,1-2H3,(H,21,24)
• InChI Key： YPCHQUMFRDUODD-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(NC(COC2C=C(C)N=C(N3CCCC3)N=2)=O)C=C1

Additional information on methyl 4-(2-{[6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl]oxy}acetamido)benzoate

Professional Introduction of Methyl 4-(2-{[6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl]oxy}acetamido)benzoate (CAS No. 1030097-37-0)

Methyl 4-(2-{[6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl]oxy}acetamido)benzoate (CAS No. 1030097-37-0) is a complex organic compound with significant potential in the fields of pharmacology and materials science. This compound, characterized by its intricate molecular structure, has garnered attention due to its unique properties and promising applications in drug development and advanced materials. The compound's structure, which includes a pyrimidine ring, a pyrrolidine group, and a benzoate ester, contributes to its diverse functional groups and reactivity.

Recent studies have highlighted the importance of methyl 4-(2-{[6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl]oxy}acetamido)benzoate in medicinal chemistry. Researchers have explored its potential as a bioactive molecule, particularly in the context of enzyme inhibition and receptor modulation. The presence of the pyrimidine ring, a heterocyclic structure commonly found in nucleic acids, suggests that this compound may interact with biological systems at a molecular level. Additionally, the pyrrolidine group adds flexibility to the molecule, potentially enhancing its bioavailability and pharmacokinetic properties.

The synthesis of methyl 4-(2-{[6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl]oxy}acetamido)benzoate involves a multi-step process that combines principles from organic synthesis and catalysis. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such complex molecules. For instance, the use of transition metal catalysts has facilitated the formation of key intermediates, such as the pyrimidine derivative, with high yields and purity.

In terms of applications, methyl 4-(2-{[6-methyl-2-(pyrrolidin-1-yL)pyrimidin-yL]oxy}acetamido)benzoate has shown promise in the development of novel therapeutic agents. Its ability to modulate specific biological pathways makes it a candidate for treating various diseases, including cancer and inflammatory disorders. Preclinical studies have demonstrated that this compound exhibits potent inhibitory activity against certain enzymes involved in disease progression, suggesting its potential as a lead compound for drug development.

Furthermore, the compound's structural versatility has led to its exploration in materials science. Its ability to form self-assembled monolayers and its compatibility with various polymer systems make it a valuable component in the design of advanced materials for electronic and biomedical applications. Researchers have also investigated its potential as a building block for supramolecular architectures, leveraging its functional groups for molecular recognition and assembly.

Recent research has also focused on understanding the environmental impact of methyl 4-(2-{[6-methyl-yL-pyrrolidine-pyrimidine-yL-oxy}acetamido)benzoate. Studies on its biodegradation pathways and ecological toxicity are essential for ensuring its safe use in industrial and therapeutic applications. Preliminary findings suggest that the compound undergoes efficient biodegradation under aerobic conditions, reducing its environmental footprint.

In conclusion, methyl 4-(2-{[6-methyl-yL-pyrrolidine-pyrimidine-yL-oxy}acetamido)benzoate (CAS No. 1030097-yL-yL-yL) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structure, combined with recent advancements in synthesis and application studies, positions it as a valuable tool in both pharmacological research and materials science. Continued exploration into its properties will undoubtedly unlock new opportunities for innovation and development.